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molecular formula C12H14N2O4 B8543462 5-(3,4-Dimethoxybenzyl)hydantoin CAS No. 62682-18-2

5-(3,4-Dimethoxybenzyl)hydantoin

Cat. No. B8543462
CAS RN: 62682-18-2
M. Wt: 250.25 g/mol
InChI Key: UEVGZSZRFXMFRJ-UHFFFAOYSA-N
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Patent
US05041637

Procedure details

A mixture of 215 ml of water, 215 ml of a 27% (w/v) aqueous solution of ammonium hydroxide, 35.3 g of sodium cyanide, 113.3 g of ammoniun bicarbonate, 47.5 g of ammonium sulfate and a solution containing 129.6 g of 3.4-dimethoxyphenylacetaldehyde in 900 ml of trichloroethane is heated at 90° C. for 6 hours in an antoclave and then is cooled and filtered.
Name
3.4-dimethoxyphenylacetaldehyde
Quantity
129.6 g
Type
reactant
Reaction Step One
Name
trichloroethane
Quantity
900 mL
Type
solvent
Reaction Step One
Name
ammonium hydroxide
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
sodium cyanide
Quantity
35.3 g
Type
reactant
Reaction Step Two
Name
bicarbonate
Quantity
113.3 g
Type
reactant
Reaction Step Two
Name
ammonium sulfate
Quantity
47.5 g
Type
reactant
Reaction Step Two
Name
water
Quantity
215 mL
Type
solvent
Reaction Step Two
Name
5-(3,4-dimethoxybenzyl)hydantoin

Identifiers

REACTION_CXSMILES
[OH-:1].[NH4+:2].[C-:3]#[N:4].[Na+].[C:6](=[O:9])(O)[O-].S([O-])([O-])(=O)=O.[NH4+].[NH4+].[CH3:17][O:18][C:19]1[CH:20]=[C:21]([CH2:27][CH:28]=O)[CH:22]=[CH:23][C:24]=1[O:25][CH3:26]>C(Cl)C(Cl)Cl.O>[CH3:17][O:18][C:19]1[CH:20]=[C:21]([CH:22]=[CH:23][C:24]=1[O:25][CH3:26])[CH2:27][CH:28]1[NH:4][C:3](=[O:1])[NH:2][C:6]1=[O:9] |f:0.1,2.3,5.6.7|

Inputs

Step One
Name
3.4-dimethoxyphenylacetaldehyde
Quantity
129.6 g
Type
reactant
Smiles
COC=1C=C(C=CC1OC)CC=O
Name
trichloroethane
Quantity
900 mL
Type
solvent
Smiles
C(C(Cl)Cl)Cl
Step Two
Name
ammonium hydroxide
Quantity
0 (± 1) mol
Type
reactant
Smiles
[OH-].[NH4+]
Name
sodium cyanide
Quantity
35.3 g
Type
reactant
Smiles
[C-]#N.[Na+]
Name
bicarbonate
Quantity
113.3 g
Type
reactant
Smiles
C([O-])(O)=O
Name
ammonium sulfate
Quantity
47.5 g
Type
reactant
Smiles
S(=O)(=O)([O-])[O-].[NH4+].[NH4+]
Name
water
Quantity
215 mL
Type
solvent
Smiles
O

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
90 °C
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
is cooled
FILTRATION
Type
FILTRATION
Details
filtered

Outcomes

Product
Name
5-(3,4-dimethoxybenzyl)hydantoin
Type
Smiles
COC=1C=C(CC2C(NC(N2)=O)=O)C=CC1OC

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.